Cas no 1509123-15-2 (2-(3-fluoro-4-methylphenyl)-2-methyloxirane)

• Product Name: 2-(3-fluoro-4-methylphenyl)-2-methyloxirane
• CAS No: 1509123-15-2
• MF: C₁₀H₁₁FO
• MW: 166.192146539688
• CID: 5909043
• PubChem ID: 80222134
• Update Time: 2025-07-20

2-(3-fluoro-4-methylphenyl)-2-methyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluoro-4-methylphenyl)-2-methyloxirane
• AKOS018784383
• EN300-1841100
• 1509123-15-2

• Inchi： 1S/C10H11FO/c1-7-3-4-8(5-9(7)11)10(2)6-12-10/h3-5H,6H2,1-2H3
• InChI Key： GQSQMALMDGJFSM-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)C1(C)CO1

Computed Properties

• Exact Mass: 166.079393132g/mol
• Monoisotopic Mass: 166.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 12.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(3-fluoro-4-methylphenyl)-2-methyloxirane

Comprehensive Overview of 2-(3-fluoro-4-methylphenyl)-2-methyloxirane (CAS No. 1509123-15-2)

2-(3-fluoro-4-methylphenyl)-2-methyloxirane, with the CAS number 1509123-15-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This epoxide derivative is characterized by its unique molecular structure, featuring a fluoro and methyl substituent on the phenyl ring, which enhances its reactivity and potential applications. Researchers are particularly interested in its role as a versatile intermediate in the synthesis of bioactive molecules, including potential drug candidates and crop protection agents.

The compound's oxirane ring (epoxide) is a critical functional group that enables ring-opening reactions, making it valuable for constructing complex molecular architectures. Its 3-fluoro-4-methylphenyl moiety further contributes to its lipophilicity and metabolic stability, traits highly sought after in medicinal chemistry. Recent studies have explored its utility in targeting enzymes and receptors associated with inflammatory diseases, aligning with the growing demand for novel anti-inflammatory agents in the pharmaceutical industry.

In the context of green chemistry and sustainable synthesis, 2-(3-fluoro-4-methylphenyl)-2-methyloxirane has been investigated for its compatibility with eco-friendly catalytic systems. This aligns with global trends toward reducing hazardous waste and optimizing atom economy in chemical processes. Researchers are also examining its potential as a building block for biodegradable materials, a topic of high relevance given the increasing focus on environmental sustainability.

From a commercial perspective, the compound's CAS registry number 1509123-15-2 serves as a unique identifier for procurement and regulatory compliance. Suppliers and manufacturers often highlight its high purity (>98%) and stability under controlled conditions, ensuring reproducibility in research and industrial applications. Its synthesis typically involves asymmetric epoxidation techniques, a hot topic in organic synthesis due to the demand for enantiomerically pure compounds in drug development.

Discussions around 2-(3-fluoro-4-methylphenyl)-2-methyloxirane frequently intersect with broader questions about structure-activity relationships (SAR) and molecular docking simulations. These methodologies are pivotal in rational drug design, a field experiencing rapid growth due to advancements in computational chemistry and AI-driven predictive modeling. The compound's structural features make it a promising candidate for virtual screening campaigns aimed at identifying new therapeutic leads.

In summary, 2-(3-fluoro-4-methylphenyl)-2-methyloxirane (CAS 1509123-15-2) represents a compelling case study in modern chemical research. Its multifaceted applications—from drug discovery to sustainable material science—underscore its importance in addressing contemporary scientific and industrial challenges. As innovation continues to drive demand for specialized intermediates, this compound is poised to remain a focal point in interdisciplinary research endeavors.